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Compound of Interest

Compound Name:

3-Chloro-N-[(4-

methoxyphenyl)methoxy]propana

mide

CAS No.: 2005501-35-7

Cat. No.: B2526628

Get Quote

Executive Summary & Identity Disambiguation
Status: Specialized Synthetic Intermediate (Non-Commercial Catalog Item) Primary

Application: Precursor for N-alkoxy-β-lactams (Miller Cyclization) and N-hydroxyacrylamides

(HDAC Inhibitors).

The "Missing" CAS Number
A direct Chemical Abstracts Service (CAS) registry search for 3-Chloro-N-(p-

methoxybenzyloxy)propanamide reveals that this specific molecule is a transient synthetic

intermediate rather than a stocked commodity chemical. It is rarely isolated for long-term

storage due to its reactivity (cyclization potential).

Researchers searching for this compound are often actually looking for one of three things:

The Hydroxamate Intermediate (Target): The specific N-alkoxy derivative used to synthesize

β-lactams.
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The Aniline Analogue (Common Confusion): A commercially available intermediate for

Cilostazol.

The Benzylamine Analogue: A protecting group variant.

Critical Disambiguation Table:

Feature Target Molecule
Common Confusion

A

Common Confusion

B

Name

3-Chloro-N-(p-

methoxybenzyloxy)pro

panamide

3-Chloro-N-(4-

methoxyphenyl)propa

namide

3-Chloro-N-(4-

methoxybenzyl)propa

namide

Structure

Class O-Alkyl Hydroxamate Anilide Benzylamide

CAS No.
Not Indexed / De

Novo Synthesis
19313-87-2 2364-76-3

Use
β-Lactam / HDAC

Inhibitor Synthesis

Cilostazol

Intermediate
Amide Protection

Core Synthesis Protocol (The Hydroxamate Route)
Since the target molecule is not commercially available, it must be synthesized de novo. The

following protocol is adapted from the Miller group's methodology for N-hydroxy-β-lactam

synthesis, ensuring high fidelity and safety.

Reaction Logic
The synthesis involves the acylation of O-(4-methoxybenzyl)hydroxylamine with 3-

chloropropionyl chloride. The choice of base and temperature is critical to prevent premature

cyclization to the β-lactam or elimination to the acrylamide.

Materials
Reagent A: 3-Chloropropionyl chloride [CAS: 625-36-5] (1.1 equiv)
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Reagent B:O-(4-Methoxybenzyl)hydroxylamine hydrochloride [CAS: 10536-30-8] (1.0 equiv)

Base: Sodium Bicarbonate (

) or Triethylamine (

) (2.2 equiv)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.

Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask under Argon atmosphere, suspend O-(4-

methoxybenzyl)hydroxylamine hydrochloride (10 mmol) in anhydrous DCM (50 mL).

Basification: Cool the suspension to 0°C. Add Triethylamine (22 mmol) dropwise. Stir for 15

minutes until the hydroxylamine is free-based and the solution clears.

Acylation: Add 3-Chloropropionyl chloride (11 mmol) dropwise over 20 minutes, maintaining

the temperature at 0°C. Note: Exothermic reaction. Control rate to prevent runaway heating.

Monitoring: Allow the mixture to warm to room temperature (RT) and stir for 2 hours. Monitor

via TLC (Hexane:EtOAc 2:1). The product (

) should appear as the starting material (

) disappears.

Workup: Quench with saturated

solution. Extract with DCM (3x).[1] Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Flash column chromatography (Silica Gel 60). Elute with Hexane/EtOAc

gradient.

Yield Expectation: 85-92%

Stability: Store at -20°C. The compound is prone to base-catalyzed cyclization.
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Mechanistic Pathways & Applications
The utility of 3-Chloro-N-(p-methoxybenzyloxy)propanamide lies in its two divergent reaction

pathways: Cyclization (to β-lactams) and Elimination (to Acrylamides).

Pathway Visualization
The following diagram illustrates the chemical fate of the intermediate.

Reagents:
3-Chloropropionyl Cl

+
O-PMB-Hydroxylamine

INTERMEDIATE:
3-Chloro-N-(p-methoxybenzyloxy)

propanamide

 Acylation (0°C, DCM) 

PRODUCT A:
N-(p-methoxybenzyloxy)

-2-azetidinone
(Miller Cyclization)

 Base (K2CO3/Acetone)
Cyclization 

PRODUCT B:
N-(p-methoxybenzyloxy)

acrylamide
(Elimination)

 Strong Base / Heat
Elimination (-HCl) 

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for the 3-chloro-N-alkoxy intermediate.

Application 1: The Miller Cyclization (β-Lactam
Synthesis)
This is the primary historical use of this intermediate.

Mechanism: Intramolecular nucleophilic substitution (

). The hydroxamate nitrogen attacks the

-carbon, displacing the chloride.

Conditions: Phase transfer catalysis (

, TEBA, Acetone/Reflux) or basic conditions (

, THF).
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Relevance: Provides access to N-monobactams. The PMB group can be oxidatively

removed (Ceric Ammonium Nitrate) to yield the free N-hydroxy-β-lactam or reduced to the N-

H β-lactam.

Application 2: HDAC Inhibitor Precursors
Recent medicinal chemistry utilizes this intermediate to form N-(p-

methoxybenzyloxy)acrylamide.

Mechanism: Elimination of HCl.

Relevance: The PMB-protected acrylamide is a "masked" hydroxamic acid. Upon

deprotection, it yields the N-hydroxyacrylamide zinc-binding group (ZBG) common in Histone

Deacetylase (HDAC) inhibitors (e.g., Panobinostat analogues).

Analytical Characterization Data (Simulated)
As this is a synthesized intermediate, you must validate its identity using NMR and MS.

Technique Expected Signal / Data Structural Assignment

1H NMR (CDCl3) 3.80 (s, 3H) Methoxy group (-OCH3)

4.85 (s, 2H) Benzylic protons (-OCH2-Ar)

2.65 (t, 2H) -protons (-CH2-CO-)

3.75 (t, 2H) -protons (-CH2-Cl)

8.90 (br s, 1H) Amide NH

13C NMR ~168 ppm Carbonyl (C=O)

~78 ppm Benzylic Carbon

~40 ppm -Carbon (C-Cl)

Mass Spec (ESI) [M+H]+ ~ 244.07 Consistent with C11H14ClNO3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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